Cas no 26921-68-6 (N-(Nitrosomethyl)ethanolamine)

• Product Name: N-(Nitrosomethyl)ethanolamine
• CAS No: 26921-68-6
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD01727814
• CID: 262003
• PubChem ID: 33646
• Update Time: 2025-06-03

N-(Nitrosomethyl)ethanolamine Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(methylnitrosoamino)-
• N-(2-hydroxyethyl)-N-methylnitrous amide
• N-nitrosomethyl-(2-hydroxyethyl)amine
• 2-(Methylnitrosoamino)ethanol
• 2-[methyl(nitroso)amino]ethanol
• BRN 1852356
• Methyl-(2-hydroxy-ethyl)-nitrosamin
• Methyl-2-hydroxyethylnitrosamine
• N-Methylethanolnitrosamine
• N-methyl-N-nitro
• N-Methyl-N-nitroso-2-hydroxyethylamin
• N-Nitroso-methyl-2-hydroxyaethylamin
• N-Nitrosomethylethanolamine
• AKOS006276824
• N-nitroso-methyl(2-hydroxyethyl)amine
• NSC 124414
• 26921-68-6
• Ethanol, 2-(methylnitrosamino)-
• N-(Nitrosomethyl)ethanolamine
• Z1198158307
• ETHANOL, 2-(METHYLNITROSOAMINO)-
• NSC124414
• NSC-124414
• EN300-7156624
• N-Nitrosomethyl-(2-hydroxyethyl) amine
• A901637
• SCHEMBL2352157
• DTXSID5021045
• Methyl-2-hydroxyethylnitrosoamine
• 2-[methyl(nitroso)amino]ethan-1-ol
• GFOKXZBYAVRDMO-UHFFFAOYSA-N

• MDL： MFCD01727814
• Inchi： 1S/C3H8N2O2/c1-5(4-7)2-3-6/h6H,2-3H2,1H3
• InChI Key： GFOKXZBYAVRDMO-UHFFFAOYSA-N
• SMILES： OCCN(C)N=O

Computed Properties

• Exact Mass: 104.05864
• Monoisotopic Mass: 104.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.2719 (rough estimate)
• Boiling Point: 195.23°C (rough estimate)
• Flash Point: 121.4°C
• Refractive Index: 1.4610 (estimate)
• PSA: 52.9
• LogP: -0.40810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on N-(Nitrosomethyl)ethanolamine

Research Brief on N-(Nitrosomethyl)ethanolamine (CAS: 26921-68-6): Recent Advances and Implications

N-(Nitrosomethyl)ethanolamine (CAS: 26921-68-6) is a nitrosamine compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its potential health risks and applications. Recent studies have focused on its formation mechanisms, toxicity profiles, and detection methods, particularly in pharmaceutical formulations and consumer products. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the primary concerns associated with N-(Nitrosomethyl)ethanolamine is its classification as a probable human carcinogen by regulatory agencies such as the International Agency for Research on Cancer (IARC). Recent toxicological studies have elucidated its mutagenic and genotoxic effects, which are mediated through the formation of DNA adducts. Advanced analytical techniques, including high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS), have been employed to detect trace levels of this compound in various matrices, ensuring compliance with stringent regulatory limits.

In the pharmaceutical industry, the presence of N-(Nitrosomethyl)ethanolamine as a potential impurity has prompted the development of robust mitigation strategies. Research has highlighted the role of process optimization and the use of alternative reagents to minimize its formation during drug synthesis. Additionally, novel analytical methodologies have been validated to achieve lower detection limits, thereby enhancing the safety profile of pharmaceutical products. These advancements are critical for maintaining compliance with evolving regulatory guidelines from agencies such as the FDA and EMA.

Beyond its implications in pharmaceuticals, N-(Nitrosomethyl)ethanolamine has also been detected in environmental samples, raising concerns about its persistence and bioaccumulation. Recent environmental studies have investigated its degradation pathways under various conditions, including photolysis and microbial action. These studies are essential for developing effective remediation strategies to mitigate its environmental impact.

Looking ahead, interdisciplinary research efforts are needed to address the gaps in understanding the full spectrum of risks associated with N-(Nitrosomethyl)ethanolamine. Future directions may include the development of more sensitive detection methods, comprehensive risk assessments, and the exploration of safer alternatives in industrial applications. This brief underscores the importance of continued vigilance and innovation in managing the challenges posed by this compound.